Cas no 221061-09-2 (2-Amino-6-fluorobenzoBthiophene-3-carbonitrile)

• Product Name: 2-Amino-6-fluorobenzoBthiophene-3-carbonitrile
• CAS No: 221061-09-2
• MF: C₉H₅FN₂S
• MW: 192.212803602219
• MDL: MFCD14706752
• CID: 1028033
• PubChem ID: 18422184
• Update Time: 2025-05-23

2-Amino-6-fluorobenzoBthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile
• 2-amino-6-fluoro-Benzo[b]thiophene-3-carbonitrile
• AK-32323
• ANW-45552
• CTK8B4587
• KB-228081
• MB14471
• SureCN7000794
• W4566
• AKOS015998916
• S10994
• 2-AMINO-6-FLUORO-1-BENZOTHIOPHENE-3-CARBONITRILE
• DTXSID30593617
• 221061-09-2
• SCHEMBL7000794
• YFCBPFNUJGLSOW-UHFFFAOYSA-N
• 2-Amino-6-fluorobenzoBthiophene-3-carbonitrile

• MDL： MFCD14706752
• Inchi： 1S/C9H5FN2S/c10-5-1-2-6-7(4-11)9(12)13-8(6)3-5/h1-3H,12H2
• InChI Key： YFCBPFNUJGLSOW-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2C=CC(=CC1=2)F)N

Computed Properties

• Exact Mass: 192.01585
• Monoisotopic Mass: 192.01574750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-Amino-6-fluorobenzoBthiophene-3-carbonitrile

Introduction to 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile (CAS No. 221061-09-2)

2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 221061-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic molecule combines a benzo[b]thiophene core with fluorine and amino substituents, making it a promising candidate for further exploration in drug discovery and material science. The structural features of this compound contribute to its unique chemical properties, which are being leveraged in several cutting-edge research areas.

The benzo[b]thiophene scaffold is a well-documented motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorine atom at the 6-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the amino group at the 2-position and the cyano group at the 3-position provide further functionalization possibilities, enabling chemists to tailor the molecule's reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile has emerged as a key intermediate in synthesizing small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its potential in developing kinase inhibitors, which are crucial for treating cancers by inhibiting aberrant signaling pathways.

One of the most compelling aspects of this compound is its role in the development of fluorescent probes for biological imaging. The combination of a rigid aromatic system and electron-withdrawing groups like the cyano group enhances its fluorescence properties, making it an attractive candidate for high-throughput screening and real-time monitoring of biological processes. Recent advancements in fluorescence microscopy techniques have further highlighted the utility of such probes in understanding cellular dynamics and disease mechanisms.

The fluorine atom in 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile also plays a pivotal role in improving pharmacokinetic profiles of drug candidates. Fluorinated aromatic compounds are known to exhibit enhanced binding affinity to target proteins due to their ability to form strong hydrophobic interactions. This property has been exploited in designing more potent and selective drugs with improved bioavailability. Moreover, fluorine labeling techniques are widely used in positron emission tomography (PET) imaging, where this compound could serve as a precursor for developing novel radiotracers.

Another area where this compound shows promise is in the development of organic electronic materials. The conjugated system of benzo[b]thiophene derivatives makes them suitable candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The presence of fluorine can further enhance charge transport properties, making these materials more efficient for practical applications. Researchers are exploring ways to integrate 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile into advanced materials that could revolutionize display technologies and renewable energy solutions.

In conclusion, 2-Amino-6-fluorobenzo[b]thiophene-3-carbonitrile (CAS No. 221061-09-2) is a versatile compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable building block for pharmaceuticals, diagnostic tools, and advanced materials. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology today.